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Compound of Interest

Compound Name: o-Tolyl isocyanate

Cat. No.: B037814 Get Quote

An In-depth Technical Guide on the Physical Properties of 2-Methylphenyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-

methylphenyl isocyanate (also known as o-tolyl isocyanate). The information is presented to

be a valuable resource for researchers, scientists, and professionals involved in drug

development and other chemical synthesis applications. This document includes a summary of

quantitative data, detailed experimental protocols for property determination, and a visual

representation of an experimental workflow.

Core Physical and Chemical Properties
2-Methylphenyl isocyanate is an organic compound with the chemical formula C8H7NO.[1] It is

characterized as a clear, colorless to light yellow liquid.[1][2] This compound is sensitive to

moisture and hydrolyzes in water.[1][2]

Quantitative Data Summary
The key physical properties of 2-methylphenyl isocyanate are summarized in the table below

for easy reference and comparison.
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Property Value Reference Conditions

Molecular Formula C8H7NO

Molecular Weight 133.15 g/mol [1][3]

Boiling Point 185 °C
at standard atmospheric

pressure (lit.)[1][2]

Density 1.074 g/mL at 25 °C (lit.)[1][2]

Refractive Index 1.535 at 20 °C, nD (lit.)[1][2]

Flash Point 198 °F (92.2 °C)

Appearance
Clear colorless to light yellow

liquid
[1][2]

Water Solubility Hydrolyzes [1][2]

Experimental Protocols for Property Determination
The following sections detail the methodologies for determining the key physical properties of

liquid compounds like 2-methylphenyl isocyanate.

Determination of Boiling Point (Thiele Tube Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure. The Thiele tube method is a common and efficient technique for determining the

boiling point of a small sample of liquid.[4]

Apparatus:

Thiele tube

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)
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Heat source (e.g., Bunsen burner)

Mineral oil or other suitable heating bath liquid

Rubber band or thread

Procedure:

Fill the Thiele tube with a suitable heating bath liquid, ensuring the side arm is not completely

filled.

Add a small amount of the 2-methylphenyl isocyanate sample into the small test tube.

Place the capillary tube, with its open end down, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or thread, ensuring the sample

is level with the thermometer bulb.

Insert the thermometer and attached test tube into the Thiele tube, making sure the sample

is immersed in the heating liquid.[5]

Gently heat the side arm of the Thiele tube.[5] Convection currents will ensure uniform

heating of the bath.[5]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.[4]

Continue heating until a continuous and rapid stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

be drawn back into the capillary tube.[4][5]

Determination of Density
Density, a fundamental physical property, is the mass of a substance per unit volume.

Apparatus:
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Graduated cylinder (e.g., 10 mL or 25 mL)

Electronic balance

Procedure:

Ensure the graduated cylinder is clean and dry.

Place the empty graduated cylinder on the electronic balance and tare the balance to zero. If

taring is not possible, record the mass of the empty cylinder.[6]

Carefully add a known volume of 2-methylphenyl isocyanate to the graduated cylinder. For

accuracy, read the volume from the bottom of the meniscus.[7]

Record the precise volume of the liquid.

Place the graduated cylinder with the liquid on the balance and record the mass.[7]

If the balance was not tared, subtract the mass of the empty cylinder to find the mass of the

liquid.[8]

Calculate the density using the formula: Density = Mass / Volume.

Repeat the measurement multiple times and calculate the average for improved accuracy.[7]

Determination of Refractive Index
The refractive index measures how much the path of light is bent, or refracted, when entering a

material. It is a characteristic property of a substance.

Apparatus:

Abbe refractometer

Dropper or pipette

Constant temperature water bath (optional, for high precision)

Procedure:
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Ensure the prism of the Abbe refractometer is clean and dry.

Using a dropper, place a small sample of 2-methylphenyl isocyanate onto the surface of the

measuring prism.

Close the illuminating prism and ensure the liquid spreads evenly between the two prisms.

If the instrument is connected to a constant temperature bath, allow time for the sample to

reach the desired temperature (e.g., 20°C).

Look through the eyepiece and adjust the control knob to bring the dividing line between the

light and dark fields into the center of the crosshairs.

If a color fringe is visible, adjust the dispersion compensator to achieve a sharp, achromatic

dividing line.

Read the refractive index value from the instrument's scale.

Visualization of Experimental Workflow
The following diagram illustrates the workflow for determining the boiling point of 2-

methylphenyl isocyanate using the Thiele tube method.
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Caption: Workflow for Boiling Point Determination via Thiele Tube.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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